Cas no 42492-43-3 (methyl 6-amino-2,2-dimethylhexanoate)

• Product Name: methyl 6-amino-2,2-dimethylhexanoate
• CAS No: 42492-43-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 3982965
• PubChem ID: 15681405
• Update Time: 2025-06-15

methyl 6-amino-2,2-dimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-amino-2,2-dimethyl-, methyl ester
• methyl 6-amino-2,2-dimethylhexanoate
• 42492-43-3
• LVHQJSYYYWJPRZ-UHFFFAOYSA-N
• DB-114805
• SCHEMBL8987148

• Inchi： 1S/C9H19NO2/c1-9(2,8(11)12-3)6-4-5-7-10/h4-7,10H2,1-3H3
• InChI Key： LVHQJSYYYWJPRZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)(C)CCCCN

Computed Properties

• Exact Mass: 173.141578849Da
• Monoisotopic Mass: 173.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 6-amino-2,2-dimethylhexanoate

Methyl 6-Amino-2,2-dimethylhexanoate (CAS No. 42492-43-3): A Comprehensive Overview of Its Properties and Applications

Methyl 6-amino-2,2-dimethylhexanoate (CAS No. 42492-43-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemical synthesis. This ester derivative, characterized by its amino and dimethyl functional groups, offers unique reactivity and versatility in synthetic applications. Its molecular structure, C9H19NO2, combines a branched hydrocarbon chain with an ester moiety, making it a valuable intermediate for researchers and industrial chemists alike.

In recent years, the demand for methyl 6-amino-2,2-dimethylhexanoate has surged due to its role in the synthesis of bioactive molecules. The compound's CAS number 42492-43-3 is frequently searched in scientific databases, reflecting its growing importance. Users often inquire about its solubility, stability, and reaction pathways, highlighting the need for detailed technical data. Its compatibility with Grignard reagents and reductive amination protocols has made it a staple in modern organic chemistry laboratories.

The compound's synthetic utility extends to the preparation of peptide mimetics and chiral auxiliaries, addressing key challenges in drug discovery. Researchers exploring green chemistry alternatives have also investigated methyl 6-amino-2,2-dimethylhexanoate as a potential building block for sustainable processes. Its low toxicity profile and high purity standards align with the pharmaceutical industry's stringent requirements, making it a preferred choice for GMP-compliant production.

From an analytical perspective, CAS 42492-43-3 exhibits distinct NMR spectra and mass fragmentation patterns, which are critical for quality control. Chromatographic methods, particularly reverse-phase HPLC, have been optimized for its quantification. These technical details are frequently requested by quality assurance professionals, underscoring the compound's industrial relevance.

Emerging applications of methyl 6-amino-2,2-dimethylhexanoate include its use in flavor and fragrance formulations, where its ester group contributes to pleasant olfactory characteristics. Additionally, its potential in polymer chemistry as a monomer unit has sparked interest in materials science circles. The compound's thermal stability and compatibility with radical initiators make it suitable for specialized copolymerization reactions.

Regulatory compliance is another area of focus for users researching 42492-43-3. The compound's REACH registration status and safety data sheets are commonly accessed resources. Proper handling guidelines emphasize its moisture sensitivity and recommend storage under inert atmosphere conditions to maintain optimal purity.

In conclusion, methyl 6-amino-2,2-dimethylhexanoate (CAS No. 42492-43-3) represents a multifaceted chemical entity with expanding applications across multiple industries. Its unique structural features and reliable performance continue to drive innovation in synthetic chemistry, while its analytical characterization supports quality-driven manufacturing processes.